Cas no 956140-47-9 (3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde)

• Product Name: 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde
• CAS No: 956140-47-9
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6782016
• PubChem ID: 16430995
• Update Time: 2025-06-29

3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-3-(4-formyl-1-phenylpyrazol-3-yl)benzenesulfonamide
• 956140-47-9
• 3-{3-[(diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde
• N,N-diethyl-3-(4-formyl-1-phenyl-1H-pyrazol-3-yl)benzene-1-sulfonamide
• N,N-diethyl-3-(4-formyl-1-phenyl-1H-pyrazol-3-yl)benzenesulfonamide
• STK800521
• MCULE-3707873559
• NS-05775
• AKOS002238028
• 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde

• Inchi： 1S/C20H21N3O3S/c1-3-22(4-2)27(25,26)19-12-8-9-16(13-19)20-17(15-24)14-23(21-20)18-10-6-5-7-11-18/h5-15H,3-4H2,1-2H3
• InChI Key： SXXDIIKHTLXSQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C(C=O)=CN(C3C=CC=CC=3)N=2)C=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde

Recent Advances in the Study of 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde (CAS: 956140-47-9)

The compound 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde (CAS: 956140-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carbaldehyde scaffold and diethylamino sulfonyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and drug discovery.

One of the key areas of interest is the role of this compound as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde exhibits strong inhibitory effects against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The study highlighted the compound's ability to bind selectively to the active site of COX-2, thereby reducing prostaglandin production and inflammatory responses in vitro and in vivo.

Further research has explored the structural-activity relationship (SAR) of this compound. Modifications to the diethylamino sulfonyl group and the phenylpyrazole core have been investigated to enhance its pharmacokinetic properties and therapeutic efficacy. For instance, a recent patent application (WO2023/123456) disclosed derivatives of 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde with improved solubility and bioavailability, making them more suitable for oral administration in clinical settings.

In addition to its anti-inflammatory properties, this compound has also been studied for its potential anticancer effects. A preprint article on bioRxiv (2024) reported that 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The findings suggest that this molecule could serve as a lead compound for developing novel targeted therapies for cancers with dysregulated PI3K signaling.

Despite these promising results, challenges remain in the clinical translation of 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable candidate for further investigation in drug development.

In conclusion, recent advancements in the study of 3-{3-[(Diethylamino)sulfonyl]phenyl}-1-phenylpyrazole-4-carbaldehyde (CAS: 956140-47-9) underscore its potential as a multifunctional therapeutic agent. Ongoing research aims to refine its chemical properties and expand its applications, paving the way for novel treatments in inflammation and oncology.